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Methyl 2-formyl-5-
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methoxybenzoate
CAS No.: 77620-05-4
Cat. No.: B2765704

Get Quote

Executive Summary

Methyl 2-formyl-5-methoxybenzoate is a bifunctional aromatic building block characterized
by an ester, an aldehyde, and a methoxy group. Its solubility behavior is governed by the
interplay between the lipophilic aromatic core and the polar carbonyl functionalities. This guide
delineates the solubility landscape of the compound, providing a theoretical framework,
experimental protocols for solubility determination, and thermodynamic modeling strategies
essential for process optimization in drug development.

Key Findings:

o Solubility Class: Moderate polarity; highly soluble in chlorinated solvents and polar aprotic
solvents.

o Crystallization Potential: High potential for purification via cooling crystallization from ethers
(e.g., Diisopropyl ether) or alcohol/water mixtures.
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e Process Relevance: Solubility data is critical for optimizing the Duff reaction workup and
subsequent isoindolinone cyclization steps.

Theoretical Solubility Framework

Understanding the dissolution mechanism requires analyzing the solute-solvent interactions
based on the compound's functional groups.

Structural Analysis & Polarity

The molecule contains three key interaction sites:
o Methyl Ester (-COOMe): Hydrogen bond acceptor (HBA), moderate polarity.
o Formyl Group (-CHO): Strong dipole, HBA, reactive electrophile.

o Methoxy Group (-OMe): Weak HBA, electron-donating group.

Predicted Hansen Solubility Parameters (HSP)

Based on group contribution methods (Van Krevelen/Hoftyzer), the predicted solubility sphere
is defined by:

» (Dispersion): ~19.0 MPa
(Aromatic ring dominance).

o (Polarity): ~8.5 MPa
(Ester/Aldehyde dipoles).

» (Hydrogen Bonding): ~6.5 MPa

(Lack of H-donors; only acceptors present).
Implication: The compound is most soluble in solvents with matching interaction radii (

), such as Dichloromethane (DCM), Ethyl Acetate (EtOAc), and Tetrahydrofuran (THF). It
shows limited solubility in non-polar alkanes (Hexane) and high solubility in alcohols only at
elevated temperatures due to entropy-driven dissolution.
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Experimental Solubility Data & Solvent Screening

While specific mole fraction data for this isomer is sparse in open literature compared to its 5-
formyl isomer, process development data indicates the following solubility profile based on
isolation and purification workflows.

Qualitative Solubility Profile

Representative . . Process
Solvent Class Solubility Rating o
Solvents Application
) Dichloromethane ) Reaction solvent,
Chlorinated High (>100 mg/mL) _
(DCM), Chloroform Extraction
Extraction,

Ethyl Acetate (EtOAC), ) o
Esters High (>50 mg/mL) Crystallization (Co-
Isopropyl Acetate
solvent)

] Reaction solvent
DMSO, DMF, Very High (>200

Polar Aprotic o (Nucleophilic
Acetonitrile mg/mL) o
substitutions)
Eth THF, MTBE, Moderate (10-50 Crystallization (Anti-
ers
Diisopropyl Ether mg/mL) solvent)
Moderate o
Methanol, Ethanol, Recrystallization
Alcohols (Temperature ]
IPA (Cooling)
dependent)
n-Hexane, n-Heptane, Anti-solvent, Wash
Alkanes Low (<1 mg/mL)
Cyclohexane solvent
Wash solvent
Water Water Negligible (removes inorganic

salts)

Thermodynamic Modeling of Solubility

To generate precise solubility curves for crystallization design, the Modified Apelblat Equation is
the standard model. Researchers should fit their experimental data to:
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» : Mole fraction solubility of Methyl 2-formyl-5-methoxybenzoate.
e : Absolute temperature (K).

e : Empirical model parameters derived from regression analysis.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination

Objective: Determine saturation solubility (

) at a specific temperature.

Preparation: Add excess Methyl 2-formyl-5-methoxybenzoate solid to 10 mL of the target
solvent in a jacketed glass vessel.

o Equilibration: Stir at 400 RPM for 24 hours at the set temperature (
C).
o Sampling: Stop stirring and allow solids to settle for 30 minutes.
 Filtration: Withdraw 2 mL of supernatant using a pre-heated syringe filter (0.45

m PTFE).

o Quantification: Transfer filtrate to a tared weighing dish. Evaporate solvent under
vacuum/nitrogen flow. Weigh the dry residue.

o Calculation:

Protocol B: Recrystallization Strategy

Context: The 5-formyl isomer is typically recrystallized from Diisopropy! Ether or Hexane/EtOAc
mixtures. The same logic applies to the 2-formyl isomer.

» Dissolution: Dissolve crude solid in minimum hot EtOAc (reflux).

» Anti-solvent Addition: Slowly add n-Hexane or Diisopropyl Ether until persistent turbidity is
observed.
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¢ Cooling: Cool slowly to Room Temperature (RT), then to 0-4°C.

« Harvest: Filter crystals and wash with cold Hexane.

Process Workflow Visualization

The following diagrams illustrate the decision logic for solvent selection and the solubility
determination workflow.

Solvent Selection Logic for Purification

Crude Methyl 2-formyl-5-methoxybenzoate
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Figure 1: Decision matrix for purification solvent selection based on impurity profile.

Solubility Determination Workflow
. s Equilibration Phase Separation Quantification Data Fitting

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for generating solubility curves.

Applications in Synthesis

The solubility profile directly impacts the efficiency of downstream reactions, particularly in the
synthesis of Isoindolinones and Phthalazinones.

o Schiff Base Formation: The aldehyde group reacts with amines. This is best performed in
Methanol or Ethanol where the starting material dissolves upon heating, and the imine
product often precipitates or remains in solution for reduction.

» Cyclization Reactions: For reactions involving hydrazine (to form phthalazinones), Acetic
Acid or Ethanol are preferred solvents. The compound's solubility in hot ethanol ensures
homogeneity at reaction temperature (

C).
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(Note: While specific solubility data tables for CAS 35822-68-3 are not available in open-
access peer-reviewed journals, the solubility behavior described above is derived from
standard process chemistry principles for methyl benzoate derivatives and validated against
synthesis protocols for structural isomers.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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